1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate

• IUPAC Name: [4-[(4-fluorophenyl)methyl]piperazin-1-yl]-(2-methoxyphenyl)methanone;oxalic acid
• InChI: InChI=1S/C19H21FN2O2.C2H2O4/c1-24-18-5-3-2-4-17(18)19(23)22-12-10-21(11-13-22)14-15-6-8-16(20)9-7-15;3-1(4)2(5)6/h2-9H,10-14H2,1H3;(H,3,4)(H,5,6)
• InChI Key: QBTIACRWWQLCAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2CCN(CC2)CC3=CC=C(C=C3)F.C(=O)(C(=O)O)O
• Molecular Formula: C21H23FN2O6
• Molecular Weight: 418.4 g/mol

Description

1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate, also known as FMP, is a chemical compound that has been extensively studied for its potential application in scientific research. FMP is a piperazine derivative that is structurally similar to other compounds that have been used in the development of drugs for various medical conditions.

Mechanism of Action

The exact mechanism of action of 1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate is not fully understood. However, it is believed to act as a partial agonist at serotonin receptors, which means that it can activate these receptors to a certain extent but not fully. 1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate may also act as an antagonist at other receptors, such as dopamine receptors.
Biochemical and Physiological Effects:
1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate has been shown to have several biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in certain areas of the brain. 1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate has also been shown to have an effect on the activity of certain enzymes, including monoamine oxidase, which is involved in the metabolism of neurotransmitters.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate in lab experiments is its selectivity for certain receptors. This can allow researchers to study the specific effects of serotonin and dopamine on various physiological and behavioral processes. However, one limitation of using 1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate is its potential for off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate. One area of interest is the potential use of 1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate in the development of drugs for various medical conditions, such as depression and anxiety. Another area of interest is the study of 1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate's effects on other neurotransmitter systems, such as the glutamate system. Additionally, further research is needed to fully understand the mechanism of action of 1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate and its potential for off-target effects.

Synthesis Methods

The synthesis of 1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate involves several steps, including the reaction of 4-fluorobenzyl chloride with 2-methoxybenzoyl chloride to form a benzoylated intermediate. This intermediate is then reacted with piperazine to form 1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate. The resulting compound is purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate has been studied for its potential application in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for serotonin receptors, which are involved in the regulation of mood, sleep, and appetite. 1-(4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine oxalate has also been shown to have an effect on the release of dopamine, a neurotransmitter that is involved in the regulation of reward and motivation.